(2,6,6-Trimethyl-2-hydroxycyclohexylidene)acetic acid lactone

• CAS No.: 17092-92-1
• Product Name: (2,6,6-Trimethyl-2-hydroxycyclohexylidene)acetic acid lactone
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: (7aR)-4,4,7a-trimethyl-6,7-dihydro-5H-1-benzofuran-2-one
• Standard InChI: InChI=1S/C11H16O2/c1-10(2)5-4-6-11(3)8(10)7-9(12)13-11/h7H,4-6H2,1-3H3/t11-/m1/s1
• Standard InChIKey: IMKHDCBNRDRUEB-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]12CCCC(C1=CC(=O)O2)(C)C
• SMILES: CC1(CCCC2(C1=CC(=O)O2)C)C
• Canonical SMILES: CC1(CCCC2(C1=CC(=O)O2)C)C
• Appearance: Oil
• Density: 1.051-1.058
• Melting Point: Mp 71-72 ° (40-41 °)
• Physical Description: Clear, colourless liquid; musky or coumarin-like aroma
• Description: Dihydroactinidiolide belongs to the class of organic compounds known as benzofurans. These are organic compounds containing a benzene ring fused to a furan. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Dihydroactinidiolide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, dihydroactinidiolide is primarily located in the membrane (predicted from logP). Dihydroactinidiolide exists in all eukaryotes, ranging from yeast to humans. Dihydroactinidiolide is a red fruit, ripe apricot, and woody tasting compound that can be found in coffee and coffee products, fruits, and tea. This makes dihydroactinidiolide a potential biomarker for the consumption of these food products.
• Solubility: Insoluble in water; soluble in nonpolar solvents; soluble (in ethanol)
• Synonyms: 2-hydroxy-2,6,6-trimethylcyclohexylideneacetic acid gamma-lactone
• PubChem Compound: 6432173
• Last Modified: Nov 11 2021